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Compound of Interest

Compound Name: ML085

Cat. No.: B1210487 Get Quote

Essential Safety and Logistical Information for Laboratory Professionals

This document provides detailed procedural guidance for the safe and compliant disposal of

ML085, an acrylamide/bisacrylamide solution. Adherence to these procedures is critical to

ensure the safety of laboratory personnel and to minimize environmental impact. Acrylamide is

a neurotoxin, a suspected human carcinogen, and a mutagen. Proper handling and disposal

are paramount.

Hazard Identification and Safety Precautions
ML085 is a solution containing acrylamide and N,N'-methylenebisacrylamide, both of which are

hazardous.

Summary of Hazards:
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Hazard Classification Description Source

Acute Toxicity (Oral) Toxic if swallowed.

Skin Corrosion/Irritation
Causes skin irritation. Can be

absorbed through the skin.

Serious Eye Damage/Irritation Causes serious eye irritation.

Germ Cell Mutagenicity May cause genetic defects.

Carcinogenicity May cause cancer.

Reproductive Toxicity
Suspected of damaging

fertility.

Specific Target Organ Toxicity

Causes damage to the

nervous system through

prolonged or repeated

exposure.

Personal Protective Equipment (PPE): Before handling ML085 for any purpose, including

disposal, the following PPE is mandatory:

Gloves: Nitrile gloves are required. Ensure they are regularly inspected for tears or

punctures.

Eye Protection: Chemical safety goggles are essential.

Lab Coat: A buttoned lab coat must be worn.

Ventilation: All handling of ML085, including preparation for disposal, must be conducted

inside a certified chemical fume hood.

Step-by-Step Disposal Procedure
There are two primary methods for the disposal of ML085 waste: collection for licensed

disposal and in-lab polymerization to a less hazardous form. The choice of method depends on

institutional policies and local regulations.
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Method 1: Collection for Licensed Hazardous Waste Disposal

This is the most common and recommended method for laboratories.

Experimental Protocol:

Designate a Waste Container:

Obtain a chemically resistant container (e.g., high-density polyethylene) designated

specifically for acrylamide/bisacrylamide waste.

The container must be in good condition, with a secure, leak-proof cap.

Label the Container:

Affix a "Hazardous Waste" label to the container.

Clearly write the full chemical names: "Acrylamide Solution" and "N,N'-

Methylenebisacrylamide Solution".

Indicate the concentration and the primary hazards (e.g., "Toxic," "Carcinogen").

Collect the Waste:

Carefully pour the waste ML085 solution into the designated container using a funnel to

prevent spills.

This should be done inside a chemical fume hood.

Seal and Store:

Securely cap the waste container.

Store the container in a designated satellite accumulation area (SAA) that is away from

general lab traffic and incompatible materials.

Arrange for Pickup:
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Contact your institution's Environmental Health and Safety (EHS) department to schedule

a pickup for the hazardous waste.

Method 2: In-Lab Polymerization

This method involves converting the liquid acrylamide monomer into a solid polyacrylamide gel,

which is generally considered less hazardous. However, this process must be carried out with

extreme caution as it still involves handling the toxic monomer. Check with your EHS

department to ensure this on-site treatment is permissible.

Experimental Protocol:

Prepare for Polymerization:

In a chemical fume hood, place the waste ML085 solution in a suitable beaker or flask.

To initiate polymerization, you will need freshly prepared 10% (w/v) ammonium persulfate

(APS) solution and tetramethylethylenediamine (TEMED).

Initiate Polymerization:

For every 10 mL of waste ML085 solution, add 100 µL of 10% APS solution.

Gently swirl the mixture.

Add 10 µL of TEMED.

Swirl again to mix. The polymerization reaction will begin.

Allow for Complete Polymerization:

Loosely cover the container to prevent evaporation but avoid a complete seal to prevent

pressure buildup.

Leave the container undisturbed in the fume hood for at least 24 hours to ensure complete

polymerization. The liquid will solidify into a gel.

Dispose of the Polymerized Gel:
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The resulting polyacrylamide gel is significantly less hazardous than the unpolymerized

solution.

Dispose of the solid gel as solid chemical waste. Place it in a labeled bag or container for

solid hazardous waste and contact your EHS for pickup.

Spill and Emergency Procedures
Minor Spill: If a small amount of ML085 is spilled within the fume hood, absorb it with an inert

material (e.g., vermiculite, sand, or a chemical spill pillow). Place the absorbent material in a

sealed container and label it as hazardous waste for disposal.

Major Spill: In the event of a larger spill, or any spill outside of a fume hood, evacuate the

immediate area and contact your institution's EHS or emergency response team

immediately.

Personal Exposure:

Skin Contact: Immediately wash the affected area with copious amounts of soap and

water for at least 15 minutes. Remove contaminated clothing. Seek immediate medical

attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids. Seek immediate medical attention.

**Inhalation

To cite this document: BenchChem. [Proper Disposal Procedures for ML085
(Acrylamide/Bisacrylamide Solution)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1210487#ml085-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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